Strontium bromide

Specification

• CAS No.: 10476-81-0
• Molecular Formula: Br2Sr
• Molecular Weight: 247.43 g/mol
• IUPAC Name: strontium;dibromide
• Standard InChI: InChI=1S/2BrH.Sr/h2*1H;/q;;+2/p-2
• Standard InChI Key: YJPVTCSBVRMESK-UHFFFAOYSA-L
• SMILES: [Br-].[Br-].[Sr+2]
• Canonical SMILES: [Br-].[Br-].[Sr+2]

Introduction

Basic Properties and Identification

Strontium bromide (SrBr₂) is an inorganic salt consisting of strontium cations and bromide anions. As a member of the alkaline earth metal halides, it possesses distinctive physical and chemical characteristics that determine its behavior and applications.

Chemical Identity

Strontium bromide is identified by several key parameters that enable precise recognition and classification within chemical databases and regulatory systems:

Parameter	Information
Chemical Formula	SrBr₂ or Br₂Sr
CAS Registry Number	10476-81-0
Molecular Weight	247.43 g/mol
IUPAC Name	Strontium dibromide
Synonyms	Strontium dibromide, Strontium (II) bromide
InChI Key	YJPVTCSBVRMESK-UHFFFAOYSA-L
SMILES Notation	[Br-].[Br-].[Sr++]
The compound exists in both anhydrous form and as various hydrates, with the hexahydrate (SrBr₂·6H₂O) being the most common hydrated form.

Physical Characteristics

The physical properties of strontium bromide determine its handling requirements and potential applications:

Property	Value	Notes
Appearance	White crystalline powder
Melting Point	643°C (1,189°F; 916 K)
Boiling Point	2,146°C
Density	4.216 g/cm³ (anhydrous)	2.386 g/cm³ (hexahydrate)
Form	Powder
Specific Gravity	4.216
Water Solubility	Soluble	Also soluble in methanol, ethanol, amyl alcohol
Solvent Insolubility	Insoluble in ether
Hygroscopicity	Highly hygroscopic	Readily absorbs moisture from air
The compound is notably hygroscopic, which necessitates careful handling and storage in moisture-free environments.

Structural Properties

Strontium bromide exhibits interesting structural properties that have been extensively studied through crystallographic techniques. The compound undergoes phase transitions at elevated temperatures, which significantly affect its physical properties.

Crystal Structure

At room temperature, strontium bromide adopts a tetragonal crystal structure with a space group P4/n. This structure, referred to as α-SrBr₂, is isostructural with EuBr₂ and USe₂.
The structure of α-SrBr₂ features:

• Two crystallographically independent strontium atoms

• Four distinct bromide positions

• Complex coordination environments:

  • Strontium atom 1: Distorted square antiprismatic coordination

  • Strontium atom 2: Square antiprismatic coordination

  • Bromine atoms: Various tetrahedral coordination geometries
    It is worth noting that the structure was initially misinterpreted as being of the PbCl₂ type, but this was later corrected through more detailed crystallographic analysis.

Phase Transitions

Around 920 K (650°C), α-SrBr₂ undergoes a first-order solid-solid phase transition to a much less ordered phase, β-SrBr₂, which adopts the cubic fluorite structure. This phase transition is accompanied by significant changes in physical properties:

• The beta phase exhibits much higher ionic conductivity (~1 S/cm)

• This conductivity is comparable to that of molten SrBr₂

• The increased conductivity results from extensive disorder in the bromide sublattice
  This phase transition has implications for applications in solid-state ionics and thermal energy storage systems.

Thermochemical Properties

The thermodynamic properties of strontium bromide have been thoroughly characterized, providing essential data for chemical process design and theoretical studies.

Standard Thermodynamic Values

Property	Value	Units	Reference
Δ₁H° (solid)	-717.97	kJ/mol	Chase, 1998
Δ₁H° (liquid)	-705.10	kJ/mol	Chase, 1998
S° (solid)	143.43	J/mol·K	Chase, 1998
S° (liquid, 1 bar)	154.84	J/mol·K	Chase, 1998
These values were determined through careful experimental measurements and have been reviewed and compiled by the National Institute of Standards and Technology (NIST).

Heat Capacity Data

Heat capacity (Cₚ) data for strontium bromide as a function of temperature has been measured and can be represented using the Shomate equation. The coefficients for this equation vary across different temperature ranges:
For solid SrBr₂ (298 K to 918 K):

Coefficient	Value
A	72.84511
B	26.09762
C	-32.30638
D	28.83864
E	-0.147991
F	-741.1245
G	224.1499
H	-717.9744
For liquid SrBr₂ (930 K to 3000 K):
Coefficient	Value
-------------	-------
A	116.3909
B	2.062119×10⁻⁸
C	-9.823907×10⁻⁹
D	1.533545×10⁻⁹
E	2.149230×10⁻⁹
F	-750.8230
G	269.9262
H	-705.1002
The Shomate equation allows for precise calculation of thermodynamic properties across a wide temperature range.

Heat Capacity Values at Selected Temperatures

Temperature (K)	Cₚ (J/mol·K)	S° (J/mol·K)	H° - H°₂₉₈.₁₅ (kJ/mol)
298	76.85	143.4	-0.01
300	76.90	143.9	0.14
400	79.04	166.3	7.94
500	80.83	184.2	15.94
600	82.69	199.1	24.11
700	84.87	212.0	32.48
800	87.58	223.5	41.10
900	91.01	234.0	50.02
These experimental values provide crucial information for understanding the thermal behavior of strontium bromide and are essential for applications involving heat transfer and energy storage.

Preparation Methods

Several synthetic routes are available for the preparation of strontium bromide, with the choice of method depending on the desired purity, scale, and form (anhydrous vs. hydrated) of the product.

From Strontium Hydroxide

The most direct method for preparing strontium bromide involves the reaction of strontium hydroxide with hydrobromic acid:
Sr(OH)₂ + 2 HBr → SrBr₂ + 2 H₂O
This reaction initially produces the hexahydrate form of strontium bromide (SrBr₂·6H₂O).

From Strontium Carbonate

Alternatively, strontium carbonate can be used as the strontium source:
SrCO₃ + 2 HBr → SrBr₂ + H₂O + CO₂(g)
This method is often preferred when starting from mineral sources of strontium.

Dehydration Process

The hydrated forms of strontium bromide can be converted to anhydrous SrBr₂ through a stepwise heating process:

• SrBr₂·6H₂O decomposes to the dihydrate (SrBr₂·2H₂O) at 89°C

• Complete dehydration to anhydrous SrBr₂ occurs at 180°C
  For laboratory purification, strontium bromide can be crystallized from water (0.5 mL/g), though care must be taken due to its deliquescent nature.

Applications

Strontium bromide finds applications across diverse fields, from traditional pyrotechnics to emerging energy storage technologies.

Pyrotechnics and Chemical Analysis

One of the most well-known applications of strontium bromide is in pyrotechnics and analytical chemistry:

• It imparts a bright red color in flame tests, making it useful for pyrotechnic displays

• This characteristic red flame is used as a diagnostic test for the presence of strontium ions

• The compound is incorporated into flares for signaling and illumination purposes

Analytical Reagents

In analytical chemistry, strontium bromide serves several specialized functions:

• It is used as a reagent for the synthesis of poly(phenylcarbyne), a precursor to diamond-like carbon

• Historically, it was used to increase contrast in collodion emulsions for photographic applications

• In modern analytical techniques, strontium and bromide ions can serve as tracers in specialized applications

Research Developments

Recent scientific investigations have expanded our understanding of strontium bromide's properties and potential applications.

Tracer Applications in X-ray Microanalysis

Research has demonstrated the utility of strontium as a tracer for calcium in X-ray microanalysis of biological tissues:

• Energy dispersive X-ray microanalysis cannot distinguish between isotopes of the same element

• Strontium can serve as an effective tracer for calcium due to similar chemical properties

• Studies in rat submandibular gland acinar cells showed that strontium uptake resulted in a Sr/Ca ratio of approximately 0.3

• The exchange of calcium for strontium was enhanced following stimulation with isoproterenol

• This technique provides valuable information similar to that obtained in experiments with radioactive tracers

Crystal Structure and Ionic Conductivity

Studies on the structural properties of strontium bromide have revealed interesting phase behavior:

• The transition from α-SrBr₂ to β-SrBr₂ at elevated temperatures results in dramatic changes in ionic conductivity

• The high ionic conductivity of the beta phase (~1 S/cm) is comparable to that of the molten salt

• This property makes strontium bromide of interest for solid-state ionic conductors and electrochemical applications